Cas no 213130-74-6 (Secundiflorol G)

• Product Name: Secundiflorol G
• CAS No: 213130-74-6
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 6768655
• Update Time: 2024-03-03

Secundiflorol G Chemical and Physical Properties

Names and Identifiers

• 7,2',3'-Trihydroxy-4'-methoxy-5'-(1,1-dimethyl-2-propenyl)isoflavan
• Secundiflorol G

• Inchi： 1S/C21H24O5/c1-5-21(2,3)16-10-15(18(23)19(24)20(16)25-4)13-8-12-6-7-14(22)9-17(12)26-11-13/h5-7,9-10,13,22-24H,1,8,11H2,2-4H3/t13-/m1/s1
• InChI Key： MHYXHQLWXSUAQG-CYBMUJFWSA-N
• SMILES： C1(C=C2OC[C@H](C3C(O)=C(O)C(OC)=C(C(C)(C=C)C)C=3)CC2=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 3.885

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids